Cas no 63305-65-7 (Propanal, 3-[(4-methylphenyl)sulfonyl]-)

• Product Name: Propanal, 3-[(4-methylphenyl)sulfonyl]-
• CAS No: 63305-65-7
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 426841
• PubChem ID: 14138993
• Update Time: 2025-04-19

Propanal, 3-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Propanal, 3-[(4-methylphenyl)sulfonyl]-
• 3-(4-methylphenyl)sulfonylpropanal
• DTXSID70556408
• SCHEMBL5974473
• 3-(4-Methylbenzene-1-sulfonyl)propanal
• 63305-65-7

• Inchi： 1S/C10H12O3S/c1-9-3-5-10(6-4-9)14(12,13)8-2-7-11/h3-7H,2,8H2,1H3
• InChI Key： UYKHILIKRPKVHH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CCC=O)(=O)=O

Computed Properties

• Exact Mass: 212.05076
• Monoisotopic Mass: 212.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 51.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds